Cas no 219928-13-9 (1-(3-Bromophenyl)pyrrolidine)

• Product Name: 1-(3-Bromophenyl)pyrrolidine
• CAS No: 219928-13-9
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD04112531
• CID: 252136
• PubChem ID: 7016459
• Update Time: 2025-05-20

1-(3-Bromophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)pyrrolidine
• Pyrrolidine,1-(3-bromophenyl)-
• (3-bromophenyl)pyrrolidine
• n-(3-bromophenyl)pyrrolidine
• SKCNYQBWULWGAP-UHFFFAOYSA-N
• SBB096931
• RP05404
• ST2414983
• Y8300
• A4717

• MDL： MFCD04112531
• Inchi： 1S/C10H12BrN/c11-9-4-3-5-10(8-9)12-6-1-2-7-12/h3-5,8H,1-2,6-7H2
• InChI Key： SKCNYQBWULWGAP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1CCCC1

Computed Properties

• Exact Mass: 225.01500
• Monoisotopic Mass: 225.01531 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.11
• XLogP3: 4.3
• Topological Polar Surface Area: 3.2

Experimental Properties

• Boiling Point: 306°C at 760 mmHg
• PSA: 3.24000
• LogP: 3.11430

1-(3-Bromophenyl)pyrrolidine Security Information

• Hazard Statement： H302+H312+H332-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-Bromophenyl)pyrrolidine

Introduction to 1-(3-Bromophenyl)pyrrolidine (CAS No. 219928-13-9)

1-(3-Bromophenyl)pyrrolidine is a versatile organic compound with the CAS registry number 219928-13-9. This compound belongs to the class of pyrrolidines, which are five-membered nitrogen-containing heterocycles, and it is substituted with a bromophenyl group at the 3-position of the benzene ring. The structure of 1-(3-Bromophenyl)pyrrolidine makes it a valuable intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries.

The synthesis of 1-(3-Bromophenyl)pyrrolidine typically involves nucleophilic substitution or coupling reactions, depending on the starting materials and desired stereochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the carbon-nitrogen bond in this molecule.

One of the most significant applications of 1-(3-Bromophenyl)pyrrolidine is in drug discovery. This compound serves as a building block for various bioactive molecules, including kinase inhibitors and GPCR modulators. A recent study published in *Nature Communications* highlighted its potential as a lead compound for developing treatments against neurodegenerative diseases such as Alzheimer's disease. The bromine substituent at the 3-position of the phenyl ring plays a crucial role in modulating the pharmacokinetic properties of the molecule, making it an attractive candidate for further optimization.

In addition to its role in drug discovery, 1-(3-Bromophenyl)pyrrolidine has found applications in materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and materials with tailored electronic properties. For example, a team at Stanford University reported the successful incorporation of this compound into conjugated polymer frameworks, leading to materials with enhanced charge transport capabilities suitable for organic electronics.

The chemical stability and reactivity of 1-(3-Bromophenyl)pyrrolidine make it an ideal substrate for various post-synthesis modifications. Recent studies have demonstrated its utility in click chemistry reactions, enabling rapid assembly of complex molecular architectures with high precision. This has opened new avenues for its application in combinatorial chemistry and high-throughput screening campaigns.

From an environmental perspective, understanding the fate and behavior of 1-(3-Bromophenyl)pyrrolidine in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent toxicological studies conducted by regulatory agencies have provided insights into its biodegradation pathways and ecotoxicity profiles, which are essential for ensuring safe handling and disposal practices.

In conclusion, 1-(3-Bromophenyl)pyrrolidine (CAS No. 219928-13-9) is a multifaceted compound with significant potential across diverse fields of research and industry. Its unique chemical properties, combined with advancements in synthetic methodologies and application development, position it as a key player in modern organic chemistry.